3-(3,5-dimethylphenyl)-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-(3,5-dimethylphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H24N4O3S/c1-15-11-16(2)13-17(12-15)28-23(30)22-21(18-5-3-4-6-19(18)25-22)26-24(28)32-14-20(29)27-7-9-31-10-8-27/h3-6,11-13,25H,7-10,14H2,1-2H3
• InChI Key: YLBCIVBWEKMVGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)N5CCOCC5)C
• Molecular Formula: C24H24N4O3S
• Molecular Weight: 448.5 g/mol

Description

3-(3,5-dimethylphenyl)-2-((2-morpholino-2-oxoethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C24H24N4O3S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrimidoindole Derivatives : The compound is involved in the synthesis of various pyrimido[5,4-b]indole derivatives. For instance, methyl 3-amino-1H-indole-2-carboxylates react with aryl isocyanates, aryl isothiocyanates, and cyanamides to form such derivatives, offering diverse applications in chemical research and drug development (Shestakov et al., 2009).

• New Glutarimide Derivatives : It's part of a group of compounds including glutarimide-derived compounds isolated from marine sponges. These compounds have unique structures and potential pharmacological applications (Sun et al., 2014).

• Synthesis of Novel Morpholine Derivatives : The compound contributes to the synthesis of new derivatives with morpholine, used in the creation of diverse chemical entities with potential application in medicinal chemistry (Karimian et al., 2017).

Pharmacological Research

• Anticonvulsant Activity Research : Compounds structurally related to this chemical have been explored for their anticonvulsant activities. For example, derivatives of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one have been studied for their potential use in treating seizures (Severina et al., 2019).

• Synthesis of Bioactive Compounds : It is instrumental in synthesizing various biologically active compounds, which are tested for their therapeutic potentials, such as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).